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Compound of Interest

Compound Name: (S)-3-Methyl-pentanoic acid

Cat. No.: B158081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-3-Methyl-pentanoic acid, a

chiral carboxylic acid with applications in chemical synthesis and potential relevance in drug

development. This document details its chemical identifiers, physical and chemical properties,

synthesis methodologies, and known biological activities.

Core Identifiers and Chemical Properties
(S)-3-Methyl-pentanoic acid, a branched-chain fatty acid, is characterized by the following

identifiers and properties.
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Identifier Type Value

CAS Number 1730-92-3[1]

IUPAC Name (3S)-3-methylpentanoic acid[2]

Molecular Formula C6H12O2[1]

Molecular Weight 116.16 g/mol

InChI Key IGIDLTISMCAULB-YFKPBYRVSA-N

Canonical SMILES CC--INVALID-LINK--CC(=O)O

Synonyms
(S)-(+)-3-Methylpentanoic acid, L-3-

methylpentanoic acid[3]

A summary of its key physicochemical properties is provided below.

Property Value

Appearance Colorless liquid[3]

Boiling Point 193–196 °C at 743 mmHg (for the racemate)[4]

Solubility
Soluble in organic solvents such as ethanol,

chloroform, and ether.[3]

Synthesis Methodologies
The synthesis of 3-methylpentanoic acid is well-established, with methods available for both

the racemic mixture and the individual enantiomers.

Racemic Synthesis of 3-Methylpentanoic Acid
A common method for the synthesis of racemic 3-methylpentanoic acid involves the

saponification and subsequent decarboxylation of ethyl sec-butylmalonate.[4]

Experimental Protocol:
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Saponification: A solution of potassium hydroxide in water is prepared in a round-bottomed

flask equipped with a reflux condenser, mechanical stirrer, and a separatory funnel. Ethyl

sec-butylmalonate is added slowly to the hot potassium hydroxide solution. The mixture is

then boiled gently for two hours to ensure complete saponification.[4]

Alcohol Removal: Following saponification, excess alcohol is removed by distillation.[4]

Acidification and Decarboxylation: The reaction mixture is cooled and then acidified with a

solution of concentrated sulfuric acid in water. This is followed by refluxing for approximately

three hours to induce decarboxylation, resulting in the formation of 3-methylpentanoic acid.

[4]

Purification: The crude acid is isolated and purified by distillation.[4]

Asymmetric Synthesis of (S)-3-Methyl-pentanoic Acid
The enantioselective synthesis of (S)-3-methyl-pentanoic acid can be achieved through the

use of chiral auxiliaries. Chiral auxiliaries are stereogenic groups that are temporarily

incorporated into a molecule to control the stereochemical outcome of a reaction.[5] Evans

oxazolidinones are a well-known class of chiral auxiliaries used for asymmetric alkylation

reactions to produce chiral carboxylic acids.[6]

Conceptual Experimental Workflow for Asymmetric Synthesis:

Preparation of Chiral Acyl Imide

Asymmetric Alkylation

Cleavage and Isolation

(S)-4-isopropyloxazolidinone

(S)-4-isopropyl-3-propionyl-oxazolidin-2-one
Acylation

Propionyl chloride

Deprotonation with LDA Chiral Enolate

Alkylated Imide
Alkylation

Ethyl iodide

Hydrolysis (e.g., LiOH/H2O2)
(S)-3-Methyl-pentanoic acid

Recovered Chiral Auxiliary
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Click to download full resolution via product page

Caption: Asymmetric synthesis of (S)-3-methyl-pentanoic acid using a chiral auxiliary.

Analytical Methods
The characterization and quantification of (S)-3-methyl-pentanoic acid are typically performed

using chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a common method for the

analysis of volatile compounds like 3-methyl-pentanoic acid. The compound is often

derivatized to a more volatile ester before analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectroscopy are

used to confirm the structure of the molecule.

Biological Activity and Applications in Drug
Development
(S)-3-Methyl-pentanoic acid is a human metabolite and is classified as a methyl-branched

fatty acid.[7][8] It is involved in fatty acid metabolism.[8]

Antibacterial Activity
Recent studies have highlighted the antibacterial properties of 3-methyl-pentanoic acid,

particularly in combination with other volatile organic compounds. It has shown efficacy against

bacteria such as Bacillus cabrialesii and Bacillus amyloliquefaciens.

The proposed mechanism of antibacterial action involves the disruption of the bacterial cell

membrane. This disruption leads to increased membrane permeability, leakage of intracellular

components, and ultimately, cell death. This mechanism is common for many lipophilic

compounds that can integrate into the lipid bilayer of bacterial membranes.
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Caption: Proposed mechanism of antibacterial action of (S)-3-methyl-pentanoic acid.

Chiral Building Block in Drug Synthesis
Chiral building blocks are essential for the synthesis of enantiomerically pure pharmaceuticals.

[9] (S)-3-Methyl-pentanoic acid, with its defined stereocenter, serves as a valuable synthon

for the introduction of chirality into more complex molecules. Its structural motif can be found in

various natural products and pharmacologically active compounds. The development of

efficient methods for the synthesis of such chiral building blocks is a key area of research in
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medicinal chemistry.[10] For instance, derivatives of pentanoic acid have been synthesized and

evaluated for their antibacterial activity against multidrug-resistant strains.[11]

Safety Information
(S)-3-Methyl-pentanoic acid should be handled with appropriate safety precautions in a

laboratory setting. It is important to avoid contact with skin and eyes. In case of contact, rinse

immediately with plenty of water.[3] Personal protective equipment, such as gloves and safety

glasses, should be worn when handling this compound.[3]

Conclusion
(S)-3-Methyl-pentanoic acid is a significant chiral molecule with established synthesis and

analytical methodologies. Its role as a human metabolite and its emerging antibacterial

properties make it a compound of interest for researchers in both chemistry and the life

sciences. As a chiral building block, it holds potential for the development of novel therapeutics,

and further exploration of its pharmacological profile is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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